Cas no 76566-50-2 (Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI))

Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI) structure
76566-50-2 structure
Product Name:Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI)
CAS No:76566-50-2
MF:C16H7FeN5
MW:325.105283021927
CID:574403
PubChem ID:5150361
Update Time:2025-04-19

Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ferrocene,[(1H-purin-6-ylamino)methyl]- (9CI)
    • cyclopenta-1,3-diene,N-(cyclopenta-2,4-dien-1-ylmethyl)-7H-purin-6-amine,iron
    • N(6)-ferrocenylmethyladenine
    • NSC354476
    • 76566-50-2
    • NSC-354476
    • Inchi: 1S/C11H6N5.C5H.Fe/c1-2-4-8(3-1)5-12-10-9-11(14-6-13-9)16-7-15-10;1-2-4-5-3-1;/h6-7H,5H2,(H2,12,13,14,15,16);1H;/q2*-5;
    • InChI Key: URJBLCKONPYMLN-UHFFFAOYSA-N
    • SMILES: [Fe].N(C1C2=C(N=CN2)N=CN=1)C[C-]1[C-]=[C-][C-]=[C-]1.[CH-]1[C-]=[C-][C-]=[C-]1

Computed Properties

  • Exact Mass: 325.00500
  • Monoisotopic Mass: 325.005081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 424
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 66.49000
  • LogP: 2.13550
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